Cas no 327093-42-5 (3-(3R,5S,7s)-adamantan-1-yl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine)
327093-42-5 structure
Product Name:3-(3R,5S,7s)-adamantan-1-yl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine
CAS No:327093-42-5
MF:C17H25N3
MW:271.400503873825
MDL:MFCD02708251
CID:1451474
PubChem ID:3630776
Update Time:2025-04-20
3-(3R,5S,7s)-adamantan-1-yl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-adamantyl)-6,7,8,9-tetrahydro-5h-[1,2,4]triazolo[4,3-a]azepine
- MERCK-544
- 3-ADAMANTAN-1-YL-6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4.3-A]AZEPINE
- Compound 544
- AC1MTUPG
- SureCN5095978
- Oprea1_175789
- CHEMBL256777
- CHEBI:526728
- DNC008487
- ZINC05494877
- MERCK-544; 3-ADAMANTAN-1-YL-6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4.3-A]AZEPINE; Compound 544; AC1MTUPG; SureCN5095978; Oprea1_175789; CHEMBL256777; CHEBI:526728; DNC008487; ZINC05494877;
- 3-(3R,5S,7s)-adamantan-1-yl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine
- 3-(Adamantan-1-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
- 327093-42-5
- BDBM50239401
- EN300-27121978
- SR-01000029295-1
- GLXC-02552
- Merck 544
- AKOS015969399
- 11ss-HSD1 inhibitor 544
- 3-Adamantan-1-yl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
- 3-(adamantan-1-yl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine
- EN300-16437
- DTXSID40394475
- SR-01000029295
- Z55729757
- 3-[(3R,5S,7s)-adamantan-1-yl]-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine
- 3-(1-Adamantyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin
- HMS3745K09
- SCHEMBL5095978
-
- MDL： MFCD02708251
- Inchi： 1S/C17H25N3/c1-2-4-15-18-19-16(20(15)5-3-1)17-9-12-6-13(10-17)8-14(7-12)11-17/h12-14H,1-11H2
- InChI Key： VFTQRHWULYJKCI-UHFFFAOYSA-N
- SMILES： N12CCCCCC1=NN=C2C12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 271.204847810g/mol
- Monoisotopic Mass: 271.204847810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 30.7Ų
3-(3R,5S,7s)-adamantan-1-yl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K05589-100mg |
5H-1,2,4-Triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-tricyclo[3.3.1.13,7}dec-1-yl |
327093-42-5 | >95% | 100mg |
$250 | 2024-06-05 | |
| eNovation Chemicals LLC | K05589-1g |
5H-1,2,4-Triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-tricyclo[3.3.1.13,7}dec-1-yl |
327093-42-5 | >95% | 1g |
$1800 | 2024-06-05 | |
| Enamine | EN300-27121978-0.05g |
3-[(3R,5S,7s)-adamantan-1-yl]-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine |
327093-42-5 | 0.05g |
$2755.0 | 2023-07-10 | ||
| Enamine | EN300-16437-0.05g |
3-(adamantan-1-yl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine |
327093-42-5 | 95.0% | 0.05g |
$271.0 | 2025-03-20 | |
| Enamine | EN300-16437-0.1g |
3-(adamantan-1-yl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine |
327093-42-5 | 95.0% | 0.1g |
$403.0 | 2025-03-20 | |
| Enamine | EN300-16437-0.25g |
3-(adamantan-1-yl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine |
327093-42-5 | 95.0% | 0.25g |
$574.0 | 2025-03-20 | |
| Enamine | EN300-16437-0.5g |
3-(adamantan-1-yl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine |
327093-42-5 | 95.0% | 0.5g |
$906.0 | 2025-03-20 | |
| Enamine | EN300-16437-1.0g |
3-(adamantan-1-yl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine |
327093-42-5 | 95.0% | 1.0g |
$1161.0 | 2025-03-20 | |
| Enamine | EN300-16437-2.5g |
3-(adamantan-1-yl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine |
327093-42-5 | 95.0% | 2.5g |
$2274.0 | 2025-03-20 | |
| Enamine | EN300-16437-5.0g |
3-(adamantan-1-yl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine |
327093-42-5 | 95.0% | 5.0g |
$3364.0 | 2025-03-20 |
3-(3R,5S,7s)-adamantan-1-yl-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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